3-hydroxyaspartic acid
3-hydroxyaspartic acid
3-hydroxyaspartic acid is a hydroxy-amino acid that is aspartic acid in which one of the methylene hydrogens has been replaced by a hydroxy group. It is a hydroxy-amino acid, an amino dicarboxylic acid, a C4-dicarboxylic acid and an aspartic acid derivative.
Brand Name:
Vulcanchem
CAS No.:
1860-87-3
VCID:
VC0167655
InChI:
InChI=1S/C4H7NO5/c5-1(3(7)8)2(6)4(9)10/h1-2,6H,5H2,(H,7,8)(H,9,10)
SMILES:
C(C(C(=O)O)O)(C(=O)O)N
Molecular Formula:
C4H7NO5
Molecular Weight:
149.1 g/mol
3-hydroxyaspartic acid
CAS No.: 1860-87-3
Main Products
VCID: VC0167655
Molecular Formula: C4H7NO5
Molecular Weight: 149.1 g/mol
| CAS No. | 1860-87-3 |
|---|---|
| Product Name | 3-hydroxyaspartic acid |
| Molecular Formula | C4H7NO5 |
| Molecular Weight | 149.1 g/mol |
| IUPAC Name | 2-amino-3-hydroxybutanedioic acid |
| Standard InChI | InChI=1S/C4H7NO5/c5-1(3(7)8)2(6)4(9)10/h1-2,6H,5H2,(H,7,8)(H,9,10) |
| Standard InChIKey | YYLQUHNPNCGKJQ-UHFFFAOYSA-N |
| SMILES | C(C(C(=O)O)O)(C(=O)O)N |
| Canonical SMILES | C(C(C(=O)O)O)(C(=O)O)N |
| Description | 3-hydroxyaspartic acid is a hydroxy-amino acid that is aspartic acid in which one of the methylene hydrogens has been replaced by a hydroxy group. It is a hydroxy-amino acid, an amino dicarboxylic acid, a C4-dicarboxylic acid and an aspartic acid derivative. |
| Synonyms | 3-hydroxyaspartic acid 3-hydroxyaspartic acid, (erythro)-isomer 3-hydroxyaspartic acid, (erythro-D)-isomer 3-hydroxyaspartic acid, (erythro-DL)-isomer 3-hydroxyaspartic acid, (erythro-L)-isomer 3-hydroxyaspartic acid, (threo-DL)-isomer 3-hydroxyaspartic acid, (threo-L)-isomer beta-hydroxyaspartic acid DL-threo-3-hydroxyaspartic acid erythro-beta-hydroxyaspartic acid L-erythro-3-hydroxyaspartate L-threo-beta-hydroxyaspartic acid threo-beta-aspartate threo-hydroxyaspartic acid threo-THA |
| PubChem Compound | 5425 |
| Last Modified | Nov 11 2021 |
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